5-acetyl-2-methyl-1H-imidazole-4-carboxamide

Specification

• CAS No.: 1306607-10-2
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 4-acetyl-2-methyl-1H-imidazole-5-carboxamide
• Standard InChI: InChI=1S/C7H9N3O2/c1-3(11)5-6(7(8)12)10-4(2)9-5/h1-2H3,(H2,8,12)(H,9,10)
• Standard InChI Key: LLRRIULRWVSUBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(N1)C(=O)N)C(=O)C

Introduction

Chemical Identity and Structural Features

5-Acetyl-2-methyl-1H-imidazole-4-carboxamide (IUPAC name: 5-acetyl-2-methyl-1H-imidazole-4-carboxamide) is a monosubstituted imidazole derivative with the molecular formula $C_8H_{10}N_3O_2$. Its structure comprises a five-membered imidazole ring with three distinct substituents:

• A methyl group at position 2,

• An acetyl group ($\text{CH}_3\text{CO}$-) at position 5,

• A carboxamide group ($-\text{CONH}_2$) at position 4.

The imidazole ring’s aromaticity and electron-rich nature facilitate interactions with biological targets, while the substituents modulate solubility, bioavailability, and binding affinity. The acetyl group introduces a ketone moiety, enhancing hydrogen-bonding potential, whereas the carboxamide group contributes to polar interactions with proteins or enzymes.

Synthesis and Structural Modification

Synthetic Routes for Imidazole Derivatives

The synthesis of 5-acetyl-2-methyl-1H-imidazole-4-carboxamide can be inferred from methodologies used for analogous imidazole compounds. For example, Bhor et al. (2024) demonstrated the synthesis of N-(2-chlorophenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl) acetamide derivatives via nucleophilic substitution and condensation reactions. Key steps included:

• Formation of the imidazole core: Reacting 2-methyl-5-nitroimidazole with chloroacetic acid in dimethyl sulfoxide (DMSO) and ethanol at 80°C.

• Introduction of substituents: Coupling the intermediate with aniline derivatives under controlled heating (70–75°C) to form acetamide linkages.

Adapting this approach, 5-acetyl-2-methyl-1H-imidazole-4-carboxamide could theoretically be synthesized through:

• Acetylation: Introducing the acetyl group via Friedel-Crafts acylation or nucleophilic substitution at position 5.

• Carboxamide formation: Converting a carboxylic acid precursor to the carboxamide using ammonium chloride or via Curtius rearrangement.

Intermediate Characterization

Patent EP1215206B1 describes processes for synthesizing 4(5)-aminoimidazole-5(4)-carboxamides, highlighting the use of protecting groups and regioselective functionalization. For instance, nitration and subsequent reduction steps enable precise positioning of substituents on the imidazole ring. Such strategies could be applied to introduce the acetyl and carboxamide groups in a stepwise manner.

Spectroscopic Characterization

While direct spectral data for 5-acetyl-2-methyl-1H-imidazole-4-carboxamide are unavailable, analogous compounds provide a framework for prediction:

Infrared (IR) Spectroscopy

• C=O stretches:

  • Acetyl group: $\sim 1715 \, \text{cm}^{-1}$ (strong),

  • Carboxamide: $\sim 1650 \, \text{cm}^{-1}$ (amide I band).

• N-H stretches: $\sim 3300 \, \text{cm}^{-1}$ (amide II band).

• Aromatic C-H stretches: $3050–3100 \, \text{cm}^{-1}$.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• $^1\text{H}$ NMR (400 MHz, DMSO):

  • Methyl group (position 2): $\delta \, 2.4 \, \text{ppm}$ (singlet),

  • Acetyl methyl: $\delta \, 2.1 \, \text{ppm}$ (singlet),

  • Imidazole protons: $\delta \, 7.3–7.9 \, \text{ppm}$ (multiplet).

• $^{13}\text{C}$ NMR:

  • Carbonyl carbons: $\delta \, 170–175 \, \text{ppm}$,

  • Aromatic carbons: $\delta \, 120–140 \, \text{ppm}$.

Future Research Directions

• Synthetic Optimization: Develop regioselective methods to improve yield and purity.

• In Vitro Screening: Evaluate binding affinity for neurological and antimicrobial targets.

• ADMET Profiling: Assess pharmacokinetics and toxicity in preclinical models.